Cas no 124961-61-1 (Raddeanoside R8)

• Product Name: Raddeanoside R8
• CAS No: 124961-61-1
• MF: C₆₅H₁₀₆O₃₀
• MW: 1367.51916456223
• CID: 830628
• Update Time: 2025-07-15

Raddeanoside R8 Chemical and Physical Properties

Names and Identifiers

• Raddeanoside R8
• Raddeanoside-R8
• Raddeanoside R8(CAS: 124961-61-1)
• Anemone saponin R8
• Olean-12-en-28-oic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)-α-L-arabinopyranosyl)oxy]-, O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl ester, (3β)-

• Inchi： 1S/C65H106O30/c1-25-36(69)41(74)46(79)54(86-25)92-50-31(22-67)89-53(49(82)45(50)78)85-24-32-40(73)43(76)48(81)56(90-32)95-59(83)65-18-16-60(3,4)20-28(65)27-10-11-34-62(7)14-13-35(61(5,6)33(62)12-15-64(34,9)63(27,8)17-19-65)91-57-51(38(71)29(68)23-84-57)94-58-52(44(77)39(72)30(21-66)88-58)93-55-47(80)42(75)37(70)26(2)87-55/h10,25-26,28-58,66-82H,11-24H2,1-9H3/t25-,26-,28-,29-,30+,31+,32+,33-,34+,35-,36-,37-,38-,39+,40+,41+,42+,43-,44-,45+,46+,47+,48+,49+,50+,51+,52+,53+,54-,55-,56-,57-,58-,62-,63+,64+,65-/m0/s1
• InChI Key： WZEVPZVUDJNKHG-WJNUHIPTSA-N
• SMILES： C([C@]12CCC(C)(C)C[C@@]1([H])C1=CC[C@]3([H])[C@]4(CC[C@H](O[C@]5([H])OC[C@H](O)[C@H](O)[C@H]5O[C@]5([H])O[C@H](CO)[C@@H](O)[C@H](O)[C@H]5O[C@]5([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]5O)C(C)(C)[C@]4([H])CC[C@@]3(C)[C@]1(C)CC2)C)(=O)O[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@@H]([C@@H](O)[C@H](O[C@]3([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]3O)[C@@H](CO)O2)O)O1)O

Computed Properties

• Exact Mass: 1366.68000
• Monoisotopic Mass: 1366.67689196 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 95
• Rotatable Bond Count: 16
• Complexity: 2680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 37
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1367.5
• XLogP3: -2.3
• Topological Polar Surface Area: 472Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Insuluble (3.6E-3 g/L) (25 ºC),
• PSA: 471.74000
• LogP: -3.69260
• Vapor Pressure: No data available
• pka: 12.50±0.70(Predicted)

Raddeanoside R8 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides

Additional information on Raddeanoside R8

Introduction to Raddeanoside R8 (CAS No. 124961-61-1)

Raddeanoside R8, a naturally occurring compound with the chemical designation CAS No. 124961-61-1, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and promising biological activities. This glycoside derivative, isolated from the plant Raddeana uniflora, has been the subject of extensive studies aimed at elucidating its pharmacological properties and potential therapeutic applications.

The molecular structure of Raddeanoside R8 consists of a complex glycosidic backbone, characterized by a rhamnose moiety linked to a glucosyl unit, which is further substituted with various hydroxyl groups. This intricate arrangement contributes to its high molecular weight and distinctive physicochemical properties, making it an intriguing candidate for further investigation in drug development.

Recent advancements in chemical biology have highlighted the potential of Raddeanoside R8 as a bioactive molecule with multifaceted therapeutic implications. Studies have demonstrated its ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. These findings align with the growing interest in natural products as sources of novel pharmacological agents capable of addressing complex diseases.

In particular, research has focused on the anti-inflammatory properties of Raddeanoside R8. Preclinical studies have shown that this compound can significantly reduce levels of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. The mechanism behind this effect appears to involve the inhibition of nuclear factor kappa B (NF-κB) signaling, a key pathway in the initiation and propagation of inflammatory responses. This suggests that Raddeanoside R8 may serve as a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Raddeanoside R8 has also exhibited notable antioxidant activity. Oxidative stress is recognized as a contributing factor in numerous pathological conditions, including neurodegenerative diseases like Alzheimer's and Parkinson's. By scavenging reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant enzymes, Raddeanoside R8 may help mitigate oxidative damage and protect against cellular dysfunction. Preliminary data from cell culture models indicate that this compound can protect neurons from oxidative-induced apoptosis, offering a potential therapeutic strategy for neuroprotective interventions.

The potential therapeutic applications of Raddeanoside R8 extend to its anti-cancer properties. Emerging evidence suggests that this glycoside derivative can induce apoptosis in cancer cells by activating caspase-dependent pathways. Furthermore, it has been observed to inhibit the proliferation of various cancer cell lines while sparing normal cells, indicating a high degree of selectivity. These findings are particularly promising given the increasing demand for targeted therapies that minimize side effects associated with conventional chemotherapy.

The synthesis and purification of Raddeanoside R8 present significant challenges due to its complex structure and low abundance in natural sources. However, advances in chromatographic techniques and enzymatic glycosylation methods have made it feasible to produce sufficient quantities for both preclinical studies and potential clinical trials. The development of efficient synthetic routes would not only facilitate further research but also pave the way for large-scale production if Raddeanoside R8 proves to be a viable candidate for drug development.

Future research directions should focus on elucidating the precise molecular mechanisms through which Raddeanoside R8 exerts its biological effects. Additionally, investigating its pharmacokinetic profile and potential interactions with other therapeutic agents will be crucial for understanding its clinical relevance. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating preclinical findings into tangible therapeutic benefits for patients suffering from chronic inflammatory and degenerative diseases.

In conclusion, Raddeanoside R8 (CAS No. 124961-61-1) represents a promising natural product with significant potential in pharmaceutical applications. Its multifaceted biological activities, coupled with its unique chemical structure, make it an attractive candidate for further exploration in drug development. As research continues to uncover new insights into its mechanisms of action and therapeutic benefits, Raddeanoside R8 may emerge as a valuable addition to the arsenal of treatments available for a wide range of diseases.